2,4-Hexadiyne, 1,1,1,6,6,6-hexafluoro-

• CAS RN: 10524-09-1
• Molecular Formula: C6F6
• Molecular Weight: 186.05 g/mol
• IUPAC Name: 1,1,1,6,6,6-hexafluorohexa-2,4-diyne
• InChI: InChI=1S/C6F6/c7-5(8,9)3-1-2-4-6(10,11)12
• InChI Key: IUMBVSOABSWHBN-UHFFFAOYSA-N
• SMILES: C(#CC(F)(F)F)C#CC(F)(F)F

Description

2,4-Hexadiyne, 1,1,1,6,6,6-hexafluoro-, also known as HFHD, is a fluorinated alkyne compound that has gained attention in the scientific community due to its unique properties. It is a colorless liquid that is soluble in organic solvents and has a high boiling point. This compound has been synthesized using various methods and has been studied extensively for its potential applications in scientific research.

Mechanism Of Action

The mechanism of action of 2,4-Hexadiyne, 1,1,1,6,6,6-hexafluoro- is not well understood. However, it is believed to act as a reactive intermediate in various chemical reactions. Its fluorine atoms make it a highly electronegative compound, which makes it a strong oxidizing agent.

Biochemical And Physiological Effects

2,4-Hexadiyne, 1,1,1,6,6,6-hexafluoro- has not been extensively studied for its biochemical and physiological effects. However, it has been shown to be toxic to certain cell lines at high concentrations. It is important to note that this compound should only be used by trained professionals in a laboratory setting.

Advantages And Limitations For Lab Experiments

The advantages of using 2,4-Hexadiyne, 1,1,1,6,6,6-hexafluoro- in laboratory experiments include its high purity, unique properties, and the ease of synthesis. However, its limitations include its potential toxicity and the need for specialized equipment and training to handle it safely.

Future Directions

There are several potential future directions for the use of 2,4-Hexadiyne, 1,1,1,6,6,6-hexafluoro- in scientific research. These include its use in the development of new materials, as a tool for investigating enzyme activity, and as a fluorescent probe. Additionally, further studies are needed to investigate its potential biochemical and physiological effects and to determine its safety for use in humans.
In conclusion, 2,4-Hexadiyne, 1,1,1,6,6,6-hexafluoro- is a unique and valuable compound that has gained attention in the scientific community for its potential applications in various research fields. Its synthesis method, mechanism of action, and potential future directions make it an interesting topic for further investigation. However, it is important to note that this compound should only be used by trained professionals in a laboratory setting and that further studies are needed to determine its safety for use in humans.

Synthesis Methods

2,4-Hexadiyne, 1,1,1,6,6,6-hexafluoro- can be synthesized using various methods, including the reaction of hexafluoroacetone with acetylene in the presence of a base, or the reaction of hexafluoroacetone with ethynyltrimethylsilane. The most commonly used method involves the reaction of hexafluoroacetone with acetylene in the presence of potassium hydroxide. This method yields a high purity product and is relatively easy to perform.

Scientific Research Applications

2,4-Hexadiyne, 1,1,1,6,6,6-hexafluoro- has been used in various scientific research applications, including in the synthesis of new materials, as a fluorescent probe, and as a tool for investigating enzyme activity. It has also been used as a precursor for the synthesis of other fluorinated compounds. Its unique properties make it a valuable tool for researchers in a variety of fields.